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Compound of Interest

Compound Name: Andolast

Cat. No.: B1667392

Essential Safety and Handling Guide for
Andolast

This guide provides critical safety, handling, and disposal information for Andolast, a
compound identified as an anti-allergic agent with potential applications in asthma research.[1]
[2] Adherence to these procedures is essential for the safety of laboratory personnel and the
protection of the environment.

Chemical and Hazard Information
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Property Value Reference

) 4-(2H-tetrazol-5-yl)-N-[4-(2H-
Chemical Name _ 3]
tetrazol-5-yl)phenyllbenzamide

Molecular Formula C15H11N90 [4]
Molecular Weight 333.31 g/mol [4]
CAS Number 132640-22-3 [4]

Acute toxicity, Oral (Category
4), Acute aquatic toxicity

GHS Hazard Class ) ) [4]
(Category 1), Chronic aquatic

toxicity (Category 1)

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [4]

with long lasting effects.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling Andolast to
minimize exposure through inhalation, skin contact, or ingestion.[5] The following PPE should
be worn at all times in the laboratory where Andolast is handled:

o Gloves: Two pairs of powder-free chemotherapy-grade gloves are required.[6][7] The inner
glove should be tucked under the cuff of the lab coat, and the outer glove should extend over
the cuff.[7] Gloves must be changed every 30-60 minutes, or immediately if they become
contaminated or damaged.[5]

o Gown: A disposable, solid-front protective gown made of a low-permeability fabric with long
sleeves and tight-fitting cuffs is required.[7][8] Gowns should be changed at the end of a
procedure or immediately in the event of a spill.[9]

o Eye and Face Protection: Chemical safety goggles and a face shield should be worn to
protect against splashes.[5][8]
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o Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-
approved N95 or higher-level respirator is necessary.[10] All work with solid Andolast should
be conducted in a certified chemical fume hood or other appropriate ventilated enclosure.[11]

Operational Plan for Handling Andolast

A systematic workflow is critical to ensure the safe handling of Andolast from receipt to
disposal.

1. Preparation and Engineering Controls:
o Designate a specific area for handling Andolast, clearly marked with hazard signs.

o Ensure a certified chemical fume hood is used for all weighing and solution preparation
activities to avoid dust and aerosol formation.[4]

e An eyewash station and safety shower must be readily accessible.[12]

2. Handling Procedures:

o Before handling, wash hands thoroughly.[7]

e Don all required PPE as outlined above.

» When weighing the powdered form, use careful techniques to minimize dust generation.
» For solution preparation, add the solvent to the solid Andolast slowly to avoid splashing.
e Avoid eating, drinking, or smoking in the designated handling area.[4]

3. Storage:

o Store Andolast in a tightly sealed container in a cool, well-ventilated area.[4]

o Recommended storage temperatures are -20°C for the powder and -80°C when in solvent.

[4]
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Keep away from direct sunlight, sources of ignition, and incompatible materials such as
strong acids/alkalis and strong oxidizing/reducing agents.[4]

Accidental Release and First Aid Measures

Spill Response:

Evacuate and restrict access to the spill area.

Wearing full PPE, absorb liquid spills with an inert, non-combustible absorbent material (e.g.,
diatomite).

For solid spills, carefully sweep or vacuum the material and place it in a sealed container for
disposal.

Decontaminate the spill area and any affected equipment with alcohol.[4]

Collect all contaminated materials for disposal as hazardous waste.[4]

First Aid:

If Swallowed: Call a poison center or doctor immediately. Rinse mouth with water. Do NOT
induce vomiting.[4]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding eyelids apart. Remove contact lenses if present and easy to do. Seek prompt
medical attention.[4]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[4]

Disposal Plan

Proper disposal of Andolast and associated waste is crucial to prevent environmental

contamination.
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o Waste Segregation: All waste contaminated with Andolast, including unused product, empty
containers, contaminated PPE, and spill cleanup materials, must be segregated from other
laboratory waste.[13]

o Waste Containers: Use designated, clearly labeled, and sealed hazardous waste containers.
[13] For sharps such as needles or syringes that have contacted Andolast, use a
designated sharps container which is then placed inside a hazardous waste container.[13]

» Disposal Method: Dispose of all Andolast waste as hazardous chemical waste through an
approved waste disposal plant, in accordance with all federal, state, and local regulations.[4]
Do not dispose of Andolast or its containers in general trash or down the drain.[4]
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Caption: Workflow for the safe handling and disposal of Andolast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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